N-(2-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C16H13FN2O2S/c17-10-5-1-2-6-11(10)18-15(20)9-14-16(21)19-12-7-3-4-8-13(12)22-14/h1-8,14H,9H2,(H,18,20)(H,19,21)
• InChI Key: CMNALMKBYIIAFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(S2)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(2-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Derivatives with Anti-Inflammatory Activity : The synthesis of derivatives related to "N-(2-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide" has been explored for potential anti-inflammatory properties. Sunder and Maleraju (2013) synthesized eight derivatives and found that among them, certain compounds showed significant anti-inflammatory activity, suggesting a potential application in developing anti-inflammatory agents (Sunder & Maleraju, 2013).

• Investigations into Metabolic Stability : Stec et al. (2011) investigated the structure-activity relationships of dual inhibitors of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), including compounds with a benzothiazole ring, to improve metabolic stability. This research highlights the importance of benzothiazole derivatives in designing stable pharmacological agents (Stec et al., 2011).

• Antitumor Activity of Benzothiazole Derivatives : Yurttaş et al. (2015) synthesized benzothiazole derivatives showing considerable anticancer activity against certain cancer cell lines. This underscores the potential of benzothiazole derivatives in anticancer drug development (Yurttaş, Tay, & Demirayak, 2015).

• Photovoltaic Efficiency and Ligand-Protein Interactions : Mary et al. (2020) conducted a study on benzothiazolinone acetamide analogs, examining their photovoltaic efficiency and ligand-protein interactions. This research indicates the versatility of benzothiazole derivatives in applications beyond pharmacology, extending into materials science and renewable energy solutions (Mary et al., 2020).

• Antifungal Activity : Gupta and Wagh (2006) synthesized a series of benzothiazin-2-yl acetamide derivatives and screened them for antifungal activity, revealing that some compounds exhibited appreciable activity against various fungal species. This highlights the potential use of such derivatives in developing antifungal agents (Gupta & Wagh, 2006).